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Compound of Interest

Compound Name: Gluconic Acid

Cat. No.: B10763044

An In-depth Technical Guide to the Chemical Properties of D-Gluconic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of D-
gluconic acid, an oxidized form of D-glucose. D-gluconic acid and its salts, known as
gluconates, are utilized across various industries, including pharmaceuticals, food and
beverage, and industrial cleaning, owing to their mild, non-corrosive nature and excellent
chelating abilities.[1][2] This document presents quantitative data in structured tables, details
relevant experimental protocols, and includes visualizations of key chemical equilibria and
experimental workflows to support research and development activities.

Chemical Identity and Structure

D-gluconic acid is a carboxylic acid with the molecular formula CeH1207.[3] Its structure
consists of a six-carbon chain with five hydroxyl (-OH) groups and a terminal carboxylic acid (-
COOH) group, corresponding to the open-chain form of glucose.[2] In aqueous solutions, D-
gluconic acid exists in equilibrium with its cyclic esters, primarily glucono-d-lactone and to a
lesser extent, glucono-y-lactone.[3][4] This equilibrium is a critical aspect of its chemical
behavior.

Physicochemical Properties

The physicochemical properties of D-gluconic acid are summarized in the tables below. These
properties are fundamental for its application in various formulations and chemical processes.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10763044?utm_src=pdf-interest
https://www.benchchem.com/product/b10763044?utm_src=pdf-body
https://www.benchchem.com/product/b10763044?utm_src=pdf-body
https://www.benchchem.com/product/b10763044?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/g9005
https://en.wikipedia.org/wiki/Gluconic_acid
https://www.benchchem.com/product/b10763044?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/gluconic-acid-formula/
https://en.wikipedia.org/wiki/Gluconic_acid
https://www.benchchem.com/product/b10763044?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/gluconic-acid-formula/
https://www.acs.org/molecule-of-the-week/archive/g/d-gluconic-acid.html
https://www.benchchem.com/product/b10763044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: General and Physical Properties of D-Gluconic

Acid
Property Value Source(s)
Molecular Formula CeH1207 [41[5]
Molar Mass 196.16 g/mol [41[5]

White crystalline powder or

colorless to light yellow, clear,
Appearance o [3][4]6]
syrupy liquid (for aqueous

solutions)
Melting Point 131 °C (anhydrous) [21[41[5]116][7]
N ) ~102 °C (for 50% aqueous
Boiling Point _ [81[91[10]
solution)
Density 1.23 - 1.25 g/cm? at 20-25 °C [51I6][11]
Taste Mildly acidic [5]

Table 2: Solubility and Partition Coefficient of D-

Gluconic Acid
Property Value Source(s)
Solubility in Water 316 g/L; Freely soluble [2][4]1[5]
Solubility in Alcohol Slightly soluble [315]
Solubility in Ether Insoluble [31[5]
LogP (Octanol/Water) -1.87 (estimated) [5][6]

Table 3: Acidity and Optical Properties of D-Gluconic
Acid
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Property Value Source(s)

pKa 3.6-3.86 at 25 °C [21[5]12]

Mutarotatory in water; values

Specific Optical Rotation ranging from -3.49° to +15.5° [5]

have been reported

Chemical Reactivity and Stability

Acidity: As a carboxylic acid, D-gluconic acid is a mild organic acid that readily forms
gluconate salts with bases.[1] In aqueous solution at neutral pH, the gluconate anion is the
predominant species.[3]

Chelation: The gluconate anion is an excellent chelating agent, forming stable complexes
with various di- and trivalent metal cations such as calcium (Caz?*), iron (Fe2*/Fe3*), copper
(Cu?*), and aluminum (AIl+), particularly in alkaline solutions.[1][2][4] This property is
exploited in cleaning, industrial, and pharmaceutical applications to prevent mineral
precipitation.[1]

Stability: D-gluconic acid is stable under normal storage and handling conditions.[13][14] It
IS a non-corrosive, non-volatile, and biodegradable compound.[1]

Incompatibilities: It is incompatible with strong oxidizing agents.[14][15]

Decomposition: Upon combustion, it can produce carbon monoxide and other carbon oxides.
[6][14]

Key Chemical Equilibria and Workflows
Aqueous Equilibrium

In an aqueous environment, D-gluconic acid establishes a dynamic equilibrium with its

intramolecular esters, the five-membered glucono-y-lactone and the six-membered glucono-o6-

lactone. This lactonization is a key feature of its chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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